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Compound of Interest

Compound Name: Colistin IV

Cat. No.: B8351705

Get Quote

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help

researchers, scientists, and drug development professionals minimize variability in colistin

Minimum Inhibitory Concentration (MIC) testing.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: Why are my colistin MIC results inconsistent and highly variable?

Variability in colistin MIC testing is a well-documented issue stemming from the unique

physicochemical properties of the colistin molecule.[1][2] Colistin is a polycationic peptide,

which means it carries a positive charge.[3][4] This characteristic leads to several challenges:

Adsorption to Plastics: Colistin readily binds to negatively charged surfaces, particularly

polystyrene, which is commonly used for 96-well microtiter plates.[1][3][5] This binding

reduces the effective concentration of the antibiotic in the test well, leading to falsely

elevated MIC values.[1][3]
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Poor Agar Diffusion: As a large molecule, colistin diffuses poorly through agar, making

methods like disk diffusion and gradient tests unreliable and prone to high error rates.[2][4][6]

Media Composition: The concentration of divalent cations (Ca²⁺ and Mg²⁺) in the testing

medium can significantly influence colistin's activity.[7][8]

Form of Colistin Used: The use of the inactive prodrug, colistin methanesulfonate (CMS),

instead of the active form, colistin sulfate, will yield inaccurate results.[2][4]

Q2: Which type of plastic labware is best for colistin experiments to minimize binding?

The choice of labware is critical for accurate colistin MIC testing. Polystyrene is the most

problematic material due to its high binding affinity for colistin.[3][5]

Most Problematic: Standard polystyrene plates can adsorb a significant amount of colistin.

Studies have shown that after 24 hours, as little as 2% of the initial colistin concentration

may remain in solution in plates from some manufacturers.[3][9]

Better Alternative: Polypropylene shows less binding than polystyrene.[3][5]

Recommended: Low-protein-binding polypropylene is the best choice to minimize drug loss

and should be used for preparing and storing colistin solutions.[3][5]

The joint CLSI/EUCAST working group, however, still recommends using untreated, plain

polystyrene trays for the reference broth microdilution (BMD) method to maintain

standardization, acknowledging that binding remains a significant variable.[1][10]

Q3: I'm observing falsely high MIC values. What is the likely cause?

Falsely elevated MICs are most often caused by the loss of active colistin from the testing

medium due to adsorption.

Primary Cause: The binding of colistin to the surface of polystyrene microtiter plates is a

major technical issue that reduces the available drug concentration, potentially misclassifying

a susceptible isolate as resistant.[1][4]
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Verify Labware: Confirm you are using the recommended labware (untreated polystyrene

for the reference BMD method). Be aware that different brands of polystyrene plates can

lead to different MIC values due to varying levels of colistin binding.[9][11]

Use Recommended Method: Ensure you are using the reference broth microdilution

(BMD) method, as other methods like gradient diffusion (E-test) are known to

underestimate MICs and produce falsely susceptible results.[12][13]

Check Colistin Form: Confirm you are using colistin sulfate, not colistin methanesulfonate

(CMS).[4] CMS is an inactive prodrug that hydrolyzes in vitro to the active form, leading to

artificially higher MICs.[4][14]

Q4: Can I use additives like Polysorbate 80 (Tween 80) to prevent colistin from binding to

plastic?

While surfactants like Polysorbate 80 can reduce the binding of drugs to plastics, their use in

colistin susceptibility testing is not recommended by CLSI or EUCAST.[4][10] Polysorbate 80

has been shown to have a synergistic effect with colistin and may possess its own mild

antibacterial activity, which can complicate the interpretation of MIC results.[4]

Q5: Which colistin salt should I use for susceptibility testing: sulfate or methanesulfonate

(CMS)?

You must use colistin sulfate for all in vitro susceptibility testing.[1][4] Colistin methanesulfonate

(CMS) is an inactive prodrug that is administered to patients and converted to the active colistin

in the body.[2] In laboratory testing, the conversion of CMS to active colistin is variable and

incomplete, resulting in MICs that are three to eight times higher than those obtained with

colistin sulfate.[4][14][15]

Q6: Why are disk diffusion and gradient diffusion (E-test) methods not recommended for

colistin?

Both EUCAST and CLSI have issued warnings against the use of disk diffusion and gradient

diffusion methods for determining colistin susceptibility.[10][13]

Disk Diffusion: This method is unreliable because colistin is a large molecule that diffuses

poorly in agar.[2][4] This results in unacceptably high error rates and an inability to
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distinguish between susceptible and resistant isolates.[4][6]

Gradient Diffusion (e.g., E-test): These tests are known to underestimate colistin MICs,

leading to a significant number of falsely susceptible results (very major errors).[12][16]

The only internationally recognized reference method is broth microdilution (BMD).[1][6]

Data on Factors Affecting Colistin MIC
Quantitative data from various studies highlights the critical impact of methodology and

materials on colistin MIC results.

Table 1: Effect of Labware Material on Available Colistin Concentration

Labware Material
Initial Colistin
Conc. (mg/L)

Concentration after
24h Incubation (%)

Reference

Greiner Bio-One

Polystyrene
8 2% [9]

Nunc Polystyrene 8 70% [9]

Low-Protein-Binding

Polypropylene
8 59-90% [5]

Standard

Polypropylene
8 ~50-80% (variable) [5]

Soda-Lime Glass 8 ~40-70% (variable) [5]

Table 2: Comparison of Different Colistin Susceptibility Testing Methods (Compared to a

reference method of Broth Microdilution with Polysorbate 80 (BMD-T) to maximize available

colistin)
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Method
Essential
Agreement

Categorical
Agreement

Very Major
Errors (False
Susceptibility)

Reference

Broth

Macrodilution

(TDS)

83% >90% 0% [12]

Agar Dilution Not specified >90% 0% [12]

Sensititre

(GNXF)
Not specified >90% 0% [12]

Broth

Microdilution

(BMD, no

additive)

34% 88% 10% [12]

Etest (Gradient

Diffusion)
Not specified Not specified 47-53% [12]

Experimental Protocols
Reference Broth Microdilution (BMD) Protocol for
Colistin MIC Testing
This protocol is based on the joint recommendations from the CLSI-EUCAST Polymyxin

Breakpoints Working Group.[1][10]

1. Materials:

Colistin Standard: Use colistin sulfate powder. Do not use colistin methanesulfonate (CMS).

[1]

Medium: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1][17] Prepare according to the

manufacturer's instructions to ensure correct concentrations of Ca²⁺ (20-25 mg/L) and Mg²⁺

(10-12.5 mg/L).[18]

Labware: Untreated, plain 96-well polystyrene microtiter plates.[1]
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Bacterial Strains: Test isolates and Quality Control (QC) strains (e.g., E. coli ATCC® 25922™

and P. aeruginosa ATCC® 27853™).[4] EUCAST also recommends a resistant QC strain like

E. coli NCTC 13846 (mcr-1 positive).[4]

2. Inoculum Preparation:

From a fresh (18-24 hour) culture on a non-selective agar plate, select 3-5 isolated colonies.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2

x 10⁸ CFU/mL).

Dilute this standardized suspension in CAMHB to achieve a final inoculum density of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[2][19]

3. Preparation of Colistin Dilutions:

Prepare a stock solution of colistin sulfate in sterile water.

Perform serial two-fold dilutions of the colistin stock solution directly in the microtiter plates

using CAMHB.[2]

The typical final concentration range to test is 0.06 to 64 mg/L.[2] The final volume in each

well before adding the inoculum is typically 50 µL or 100 µL depending on the system.

4. Inoculation and Incubation:

Inoculate each well (including a growth control well without antibiotic) with the prepared

bacterial suspension.

Include a sterility control well containing only uninoculated broth.

Incubate the plates in ambient air at 35°C ± 2°C for 16-20 hours.[17][19]

5. Reading and Interpreting Results:

After incubation, examine the plates for visible bacterial growth (turbidity).
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The MIC is the lowest concentration of colistin that completely inhibits visible growth.[3][19]

Compare the MIC value to the current CLSI or EUCAST clinical breakpoints to determine if

the isolate is susceptible or resistant.[6][16]

The results are considered valid only if the MICs for the QC strains fall within their

acceptable ranges.[2]
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Caption: Workflow for the reference broth microdilution (BMD) method.
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Inconsistent or Unexpected
Colistin MIC Results
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Falsely High MICs

Observation:
Falsely Low MICs

Potential Cause:
Colistin binding to labware

Potential Cause:
Using Colistin Methanesulfonate (CMS)

Potential Cause:
Incorrect Cation Concentration

in Mueller-Hinton Broth

Potential Cause:
Using non-reference method

(e.g., gradient or disk diffusion)

Solution:
Use low-protein-binding polypropylene for stocks.

Be aware of variability between polystyrene plate brands.

Solution:
Ensure colistin SULFATE is used for testing.

Solution:
Switch to the reference Broth Microdilution (BMD) method.

Solution:
Use properly prepared Cation-Adjusted

Mueller-Hinton Broth (CAMHB).
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Caption: Troubleshooting decision tree for variable colistin MIC results.
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Caption: Key factors influencing variability in colistin MIC testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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